Cas no 1797604-60-4 (5H,6H,7H-pyrrolo1,2-aimidazole-3-sulfonamide)

• Product Name: 5H,6H,7H-pyrrolo1,2-aimidazole-3-sulfonamide
• CAS No: 1797604-60-4
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 4614789
• PubChem ID: 75469683
• Update Time: 2025-07-15

5H,6H,7H-pyrrolo1,2-aimidazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H-pyrrolo[1,2-a]imidazole-3-sulfonamide
• 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-3-sulfonamide
• Z1724895142
• 5H,6H,7H-pyrrolo1,2-aimidazole-3-sulfonamide

• Inchi： 1S/C6H9N3O2S/c7-12(10,11)6-4-8-5-2-1-3-9(5)6/h4H,1-3H2,(H2,7,10,11)
• InChI Key： SIAJGWILHWNWCO-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2CCCN21)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: -0.7
• Topological Polar Surface Area: 86.4

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 495.3±37.0 °C at 760 mmHg
• Flash Point: 253.3±26.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5H,6H,7H-pyrrolo1,2-aimidazole-3-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5H,6H,7H-pyrrolo1,2-aimidazole-3-sulfonamide

Recent Advances in the Study of 5H,6H,7H-pyrrolo[1,2-a]imidazole-3-sulfonamide (CAS: 1797604-60-4) and Its Applications in Chemical Biology and Medicine

The compound 5H,6H,7H-pyrrolo[1,2-a]imidazole-3-sulfonamide (CAS: 1797604-60-4) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile intermediate for the development of novel inhibitors targeting key enzymes involved in disease pathways.

One of the most significant breakthroughs in the study of 5H,6H,7H-pyrrolo[1,2-a]imidazole-3-sulfonamide is its application in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle and are often dysregulated in cancers. The study reported a novel synthetic route for 1797604-60-4 derivatives, optimizing their binding affinity and selectivity for CDK2 and CDK4, with IC50 values in the low nanomolar range.

Further investigations into the mechanism of action revealed that 5H,6H,7H-pyrrolo[1,2-a]imidazole-3-sulfonamide derivatives induce apoptosis in cancer cells by disrupting the phosphorylation of retinoblastoma protein (Rb), a key downstream target of CDKs. This finding was supported by in vitro and in vivo experiments, where treated tumor models showed significant reduction in tumor growth compared to controls. These results position 1797604-60-4 as a potential lead compound for anticancer drug development.

Beyond oncology, recent research has explored the anti-inflammatory properties of 5H,6H,7H-pyrrolo[1,2-a]imidazole-3-sulfonamide derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified these compounds as effective inhibitors of NLRP3 inflammasome activation, a pathway implicated in chronic inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease. The study highlighted the compound's ability to suppress interleukin-1β (IL-1β) production in macrophages, suggesting its utility in modulating inflammatory responses.

The synthetic accessibility of 1797604-60-4 has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and sustainable synthetic routes, reducing the reliance on hazardous reagents and improving yields. For instance, a microwave-assisted synthesis protocol published in 2023 achieved an 85% yield of the target compound, significantly higher than traditional methods. These improvements are critical for scaling up production for preclinical and clinical studies.

In conclusion, 5H,6H,7H-pyrrolo[1,2-a]imidazole-3-sulfonamide (CAS: 1797604-60-4) represents a multifaceted scaffold with broad applications in drug discovery. Its potential as a kinase inhibitor and anti-inflammatory agent, coupled with advances in synthetic methodologies, underscores its importance in contemporary medicinal chemistry. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models to accelerate its transition into clinical trials.